Cas no 2225172-78-9 (3-Bromo-5-(thiazol-4-yl)phenylboronic acid)

• Product Name: 3-Bromo-5-(thiazol-4-yl)phenylboronic acid
• CAS No: 2225172-78-9
• MF: C₉H₇BBrNO₂S
• MW: 283.94
• CID: 5143261
• PubChem ID: 133555264
• Update Time: 2025-05-20

3-Bromo-5-(thiazol-4-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(thiazol-4-yl)phenylboronic acid
• 2225172-78-9
• (3-Bromo-5-(thiazol-4-yl)phenyl)boronic acid

• Inchi： 1S/C9H7BBrNO2S/c11-8-2-6(9-4-15-5-12-9)1-7(3-8)10(13)14/h1-5,13-14H
• InChI Key： CZZZQGFQNKRPTF-UHFFFAOYSA-N
• SMILES： B(C1=CC(C2=CSC=N2)=CC(Br)=C1)(O)O

Computed Properties

• Exact Mass: 282.94739g/mol
• Monoisotopic Mass: 282.94739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų

Additional information on 3-Bromo-5-(thiazol-4-yl)phenylboronic acid

Recent Advances in the Application of 3-Bromo-5-(thiazol-4-yl)phenylboronic acid (CAS: 2225172-78-9) in Chemical Biology and Drug Discovery

3-Bromo-5-(thiazol-4-yl)phenylboronic acid (CAS: 2225172-78-9) has emerged as a versatile building block in chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique combination of a bromo-substituted phenyl ring and a thiazole moiety, has garnered significant attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and proteolysis targeting chimeras (PROTACs). Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures with high efficiency.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-5-(thiazol-4-yl)phenylboronic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers leveraged the compound's boronic acid group for palladium-catalyzed cross-coupling with various heteroaryl halides, yielding potent and selective BTK inhibitors with improved pharmacokinetic properties. The bromo substituent was found to be crucial for subsequent functionalization, allowing for further diversification of the molecular scaffold.

In the field of targeted protein degradation, a recent Nature Chemical Biology publication (2024) reported the incorporation of 3-Bromo-5-(thiazol-4-yl)phenylboronic acid into PROTAC molecules targeting estrogen receptor alpha (ERα). The compound's boronic acid functionality served as an anchor point for linking the target-binding moiety to the E3 ligase recruiter, while the thiazole ring contributed to maintaining favorable physicochemical properties. This approach resulted in PROTACs with enhanced cellular permeability and degradation efficiency compared to traditional designs.

Structural-activity relationship (SAR) studies have revealed that the thiazole moiety in 3-Bromo-5-(thiazol-4-yl)phenylboronic acid plays a critical role in molecular recognition. X-ray crystallography data from a 2024 ACS Chemical Biology paper showed that the nitrogen atoms in the thiazole ring form key hydrogen bonds with kinase active sites, contributing to binding affinity and selectivity. These structural insights have informed the design of next-generation kinase inhibitors with improved target engagement and reduced off-target effects.

From a synthetic chemistry perspective, recent advances in the preparation of 3-Bromo-5-(thiazol-4-yl)phenylboronic acid have focused on improving yield and purity. A 2023 Organic Process Research & Development publication described an optimized lithiation-borylation protocol that achieves >90% yield with excellent regioselectivity. This improved synthetic route has facilitated broader adoption of the compound in medicinal chemistry campaigns, particularly for fragment-based drug discovery approaches.

Looking forward, researchers anticipate expanding applications of 3-Bromo-5-(thiazol-4-yl)phenylboronic acid in chemical biology probes and covalent inhibitor development. The bromo substituent presents opportunities for click chemistry modifications, while the boronic acid group can be utilized in sensor development for biological imaging. Ongoing studies are exploring its potential in the development of allosteric modulators and bifunctional chemical tools for studying cellular signaling pathways.